Cas no 896332-85-7 (2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide)

• Product Name: 2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide
• CAS No: 896332-85-7
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 6569410
• Update Time: 2025-07-15

2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide
• Acetamide, 2-[(8-methyl-4-oxo-4H-pyrido[1,2-a]-1,3,5-triazin-2-yl)thio]-N-[(4-methylphenyl)methyl]-

• Inchi： 1S/C18H18N4O2S/c1-12-3-5-14(6-4-12)10-19-16(23)11-25-17-20-15-9-13(2)7-8-22(15)18(24)21-17/h3-9H,10-11H2,1-2H3,(H,19,23)
• InChI Key： BKVCHICPGDWNQI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CSC1=NC(=O)N2C=CC(C)=CC2=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 13.60±0.46(Predicted)

Additional information on 2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide

Introduction to 2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide and Its CAS No. 896332-85-7

2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896332-85-7, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The unique structural features of this compound make it a subject of intense study for its potential applications in medicinal chemistry.

The molecular structure of 2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide incorporates a pyrido[1,2-a]triazine core, which is a well-known scaffold in drug discovery. Pyrido[1,2-a]triazines have been extensively studied for their ability to interact with various biological targets, including enzymes and receptors. The presence of a sulfur atom in the molecule further enhances its potential for biological activity by contributing to its ability to form hydrogen bonds and participate in metal coordination.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with unique mechanisms of action. The compound 896332-85-7 has emerged as a candidate for further investigation due to its structural complexity and the potential for multiple interactions with biological systems. The N-(4-methylphenyl)methylacetamide moiety adds another layer of complexity, suggesting that this compound may exhibit both lipophilic and hydrophilic properties, which could be advantageous for drug delivery and bioavailability.

One of the most compelling aspects of 2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide is its potential as a lead compound for the development of new drugs. Researchers have been particularly interested in its interactions with enzymes such as kinases and phosphodiesterases, which are key targets in the treatment of various diseases. The pyrido[1,2-a]triazine core is known to be a versatile scaffold that can be modified to enhance binding affinity and selectivity.

The sulfur-containing moiety in the molecule has been shown to play a crucial role in modulating biological activity. Sulfur atoms are often involved in the design of bioactive molecules due to their ability to form stable bonds with biological targets. In the case of 896332-85-7, the sulfur atom is part of the sulfanyl group attached to the pyrido[1,2-a]triazine core. This group not only contributes to the molecule's overall shape but also provides a site for potential interactions with biological systems.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules like 2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide for optimizing their pharmacological properties. Advanced computational methods have been employed to model the interactions between this compound and its potential targets. These studies have provided valuable insights into how modifications to the molecular structure can enhance binding affinity and reduce off-target effects.

The N-(4-methylphenyl)methylacetamide moiety has been identified as a key component that influences the compound's solubility and bioavailability. This group is commonly found in pharmaceuticals due to its ability to improve drug-like properties such as lipophilicity and metabolic stability. The presence of this moiety in 896332-85-7 suggests that it may be well-suited for oral administration and systemic delivery.

In conclusion, 2-{8-methyl--4-oxo--4H-pyrido₁,₂-a^a_a^a_a,_b^b,_c>-,b,ic>-)sulfonyl]-N-(p-tolylmethylene)acetamide (CAS No.: 89633632- 85- 7) is a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an exciting subject for future studies aimed at developing novel therapeutic agents.